Cas no 662164-80-9 (Acetamide, N,N'-(4-iodo-2,6-pyridinediyl)bis-)

• Product Name: Acetamide, N,N'-(4-iodo-2,6-pyridinediyl)bis-
• CAS No: 662164-80-9
• MF: C₉H₁₀IN₃O₂
• MW: 319.099073886871
• CID: 1705641
• Update Time: 2024-08-30

Acetamide, N,N'-(4-iodo-2,6-pyridinediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N'-(4-iodo-2,6-pyridinediyl)bis-

• Inchi： 1S/C9H10IN3O2/c1-5(14)11-8-3-7(10)4-9(13-8)12-6(2)15/h3-4H,1-2H3,(H2,11,12,13,14,15)
• InChI Key： XKTAERFMEMWENG-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C)=NC(NC(=O)C)=CC(I)=C1

Computed Properties

• Exact Mass: 318.9814
• Monoisotopic Mass: 318.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1A^2

Experimental Properties

• Density: 1.867±0.06 g/cm3(Predicted)
• Boiling Point: 556.5±50.0 °C(Predicted)
• PSA: 71.09
• pka: 12.53±0.70(Predicted)